Cas no 1566102-49-5 (4-(1,3-thiazol-5-yl)butan-2-ol)

• Product Name: 4-(1,3-thiazol-5-yl)butan-2-ol
• CAS No: 1566102-49-5
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• CID: 6609080
• PubChem ID: 112643796
• Update Time: 2023-12-06

4-(1,3-thiazol-5-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-thiazol-5-yl)butan-2-ol
• 1566102-49-5
• EN300-1839192

• Inchi： 1S/C7H11NOS/c1-6(9)2-3-7-4-8-5-10-7/h4-6,9H,2-3H2,1H3
• InChI Key： VNMBFLXEFAZKDE-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CCC(C)O

Computed Properties

• Exact Mass: 157.05613515g/mol
• Monoisotopic Mass: 157.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles